![molecular formula C21H14F3N5O2 B2437073 N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-4-(trifluoromethyl)benzamide CAS No. 2034547-84-5](/img/structure/B2437073.png)
N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H14F3N5O2 and its molecular weight is 425.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitubercular Applications
- Compounds structurally related to N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-4-(trifluoromethyl)benzamide have been synthesized and evaluated for antimicrobial and antitubercular activities. For instance, certain benzamide derivatives demonstrated promising antitubercular activity against Mycobacterium tuberculosis, with significant potency indicated by low minimum inhibitory concentration (MIC) values, highlighting their potential as lead molecules for further drug development (Nayak et al., 2016).
Anticancer Evaluation
- Another study focused on the design, synthesis, and evaluation of benzamide derivatives for their anticancer activity against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). These compounds exhibited moderate to excellent anticancer activities, suggesting the potential of such molecular frameworks in cancer therapy (Ravinaik et al., 2021).
Synthesis and Characterization
- The synthesis and characterization of benzamide-based heterocycles, such as 5-aminopyrazoles and their fused heterocycles, have been reported. These compounds were tested for their anti-influenza A virus (subtype H5N1) activity, with several showing significant antiviral activities. This research indicates the broad applicability of such compounds in developing antiviral agents (Hebishy et al., 2020).
In Silico Drug-likeness and Microbial Investigation
- An in silico approach has been utilized to predict the drug-likeness and conduct in vitro microbial investigations of synthesized compounds, revealing good to moderate activity against various bacterial strains. These findings support the potential of these compounds as antimicrobial agents and their suitability for further development based on drug-likeness properties (Pandya et al., 2019).
Material Science Applications
- In the field of material science, novel iridium(III) complexes bearing oxadiazol-substituted amide ligands have been designed and synthesized, demonstrating good photoluminescence and electrochemical properties. These complexes were used in organic light-emitting diodes (OLEDs) showing excellent performances, indicating their potential in developing efficient phosphors for OLED applications (Zhang et al., 2016).
properties
IUPAC Name |
N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14F3N5O2/c22-21(23,24)15-7-5-13(6-8-15)20(30)27-16-4-2-1-3-14(16)11-18-28-19(29-31-18)17-12-25-9-10-26-17/h1-10,12H,11H2,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHICRAMDSPUQKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NC(=NO2)C3=NC=CN=C3)NC(=O)C4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.